1-(2-((1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-phenethylurea

• IUPAC Name: 1-[2-(1-benzyl-2-methylindol-3-yl)sulfonylethyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C27H29N3O3S/c1-21-26(24-14-8-9-15-25(24)30(21)20-23-12-6-3-7-13-23)34(32,33)19-18-29-27(31)28-17-16-22-10-4-2-5-11-22/h2-15H,16-20H2,1H3,(H2,28,29,31)
• InChI Key: HGJRPOQOGOZKML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3)S(=O)(=O)CCNC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C27H29N3O3S
• Molecular Weight: 475.6 g/mol
• CAS No.: 946219-66-5

Description

1-(2-((1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-phenethylurea is a useful research compound. Its molecular formula is C27H29N3O3S and its molecular weight is 475.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• The compound has been involved in the synthesis of complex molecular structures, such as in the study where derivatives of 1-(1,3-benzodioxol-5-yl)-2-butanamine were prepared, focusing on their structure and psychoactive effects. The research highlighted the synthesis of enantiomers and their evaluation in drug discrimination assays, contributing to the understanding of chemical properties and interactions (Nichols et al., 1986).

Pharmacokinetics and Metabolism Studies

• Studies have focused on understanding the pharmacokinetics and metabolism of related compounds. For instance, research on the in vitro and in vivo trans-esterification of a similar compound, 1-[2(R)-(2-amino-2-methylpropionylamino)-3-(1H-indol-3-yl)propionyl]-3(S)-benzyl-piperidine-3-carboxylic acid ethyl ester, provided insights into its pharmacokinetics and interaction with ethanol, contributing to the knowledge of drug metabolism and potential interactions (Chen et al., 2004).

Therapeutic Potential Exploration

• The compound's structure has been studied in the context of various therapeutic potentials. For instance, a study on urinary metabolites of 3,3-dimethyl-1-phenyltriazene provided insights into the metabolism and potential therapeutic implications of similar compounds, contributing to the understanding of drug action and metabolism (Kolar & Schlesiger, 1976).

• Research on cognitive enhancing agents, particularly focusing on a series of 1-bicycloaryl-2-(omega-aminoalkoxy)ethanols, shed light on the therapeutic potential of related compounds for conditions like memory impairment and hypoxia, indicating the relevance of such compounds in the development of treatments for cognitive disorders (Ono et al., 1995).